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Abstract

Tat-NR2B9c, also known as NA-1 or Nerinetide, is a neuroprotective peptide that has been the
subject of extensive research, particularly in the context of ischemic stroke.[1] It is an
interference peptide designed to uncouple the N-methyl-D-aspartate receptor (NMDAR) from
downstream excitotoxic signaling pathways without blocking the receptor's ion channel
function.[2] This is achieved by specifically targeting the interaction between the NMDAR
subunit NR2B and the scaffolding protein postsynaptic density-95 (PSD-95).[2][3] By disrupting
this link, Tat-NR2B9c selectively mitigates neuronal damage mediated by nitric oxide and
superoxide production.[1] Preclinical studies in various animal models, including primates, have
demonstrated significant neuroprotective efficacy.[4][5] While a major Phase 3 clinical trial
(ESCAPE-NAL1) did not meet its primary endpoint in the overall population, a prespecified
subgroup analysis revealed significant benefits for patients who did not receive concurrent
alteplase therapy, suggesting a promising future for this targeted neuroprotective strategy.[6][7]
This guide provides an in-depth overview of its mechanism of action, a summary of key
guantitative data, detailed experimental protocols, and a look into its clinical development.
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Core Mechanism of Action

Tat-NR2B9c is a 20-amino-acid peptide that consists of two key parts:

e An 1l-amino acid protein transduction domain derived from the HIV Tat protein, which
facilitates penetration of the blood-brain barrier and cell membranes.[8]

e A 9-amino acid sequence (NR2B9c) corresponding to the C-terminus of the GIuN2B
(formerly NR2B) subunit of the NMDA receptor.[1]

During an ischemic event, excessive glutamate release leads to overactivation of NMDARS.
This triggers a cascade of neurotoxic events. The scaffolding protein PSD-95 plays a crucial
role by physically linking the GIuN2B subunit of the NMDAR to neuronal nitric oxide synthase
(NNOS).[7][9] This proximity allows the calcium influx from NMDAR activation to efficiently
stimulate nNOS, leading to a massive production of nitric oxide (NO), a key mediator of
excitotoxicity.[1] Furthermore, PSD-95 also couples NMDAR activation to the activation of
NADPH oxidase (NOX2), resulting in the production of superoxide radicals.[1][10]

Tat-NR2B9c acts as a competitive inhibitor. The NR2B9c portion of the peptide binds with high
affinity to the PDZ domains of PSD-95, thereby disrupting the formation of the GIuN2B-PSD-
95-nNOS ternary complex.[3][9] This uncoupling action prevents the downstream production of
both nitric oxide and superoxide without affecting the essential physiological functions of the
NMDAR, such as calcium influx and the activation of pro-survival signaling pathways.[2][11]

Signaling Pathway Disruption by Tat-NR2B9c
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Preclinical Evaluation Workflow for Tat-NR2B9c
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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